4-Dodecyl-2,6-dimethylmorpholine
Overview
Description
4-Dodecyl-2,6-dimethylmorpholine is a member of the class of morpholines. It is a derivative of 2,6-dimethylmorpholine where the hydrogen attached to the nitrogen is replaced by a dodecyl group . It has a role as an antifungal agrochemical .
Synthesis Analysis
The synthesis of 4-Dodecyl-2,6-dimethylmorpholine involves the cyclization of diisopropanolamine in the presence of sulfuric acid . This process involves the simultaneous addition of the components and full utilization of the heat of reaction .Molecular Structure Analysis
The (2R,6R)-4-dodecyl-2,6-dimethylmorpholine molecule contains a total of 57 bond(s). There are 20 non-H bond(s), 11 rotatable bond(s), 1 six-membered ring(s), 1 tertiary amine(s) (aliphatic) and 1 ether(s) (aliphatic) .Chemical Reactions Analysis
There is limited information available on the chemical reactions involving 4-Dodecyl-2,6-dimethylmorpholine .Physical And Chemical Properties Analysis
4-Dodecyl-2,6-dimethylmorpholine has a molecular formula of C18H37NO and a molecular weight of 283.5 g/mol . It has a low aqueous solubility and is volatile .Scientific Research Applications
Fungicide
Aldimorph is primarily used as a fungicide . It was once used to control powdery mildew in cereals . It has systemic properties with protective and curative action, and it inhibits sterol biosynthesis in membranes .
Antifungal Agrochemical
Aldimorph has been used as an antifungal agrochemical . This means it has been used in agriculture, horticulture, forestry, etc., for its fungicidal properties .
Sterol Biosynthesis Inhibitor
Aldimorph acts as a sterol biosynthesis inhibitor . This means it inhibits the biosynthesis of sterols, which are essential components of fungal cell membranes .
Morpholine Fungicide
Aldimorph is a type of morpholine fungicide . Morpholine fungicides are a group of fungicides that contain a morpholine ring .
Antifungal Agent
Aldimorph has been used as an antifungal agent . It destroys fungi by suppressing their ability to grow or reproduce .
Environmental Impact
Aldimorph has a low aqueous solubility and is volatile . There is little published data available regarding its environmental degradation .
Toxicity
Aldimorph has a low mammalian toxicity but may be a teratogen . This means it could potentially cause developmental malformations or birth defects .
Obsolete Use
Aldimorph is considered an obsolete fungicide and is not generally approved for use in the developed world . However, it may still be available in some countries .
Safety and Hazards
Mechanism of Action
Target of Action
Aldimorph primarily targets the sterol biosynthesis pathway in fungi . This pathway is crucial for the production of essential components of fungal cell membranes. By inhibiting this pathway, Aldimorph disrupts the integrity of the fungal cell membrane, leading to the death of the fungus .
Mode of Action
Aldimorph is a systemic fungicide with both protective and curative action . It inhibits the biosynthesis of sterols in fungal cell membranes . This disruption in sterol production leads to changes in the membrane’s structure and function, ultimately causing the death of the fungus .
Biochemical Pathways
The primary biochemical pathway affected by Aldimorph is the sterol biosynthesis pathway . Sterols are vital components of fungal cell membranes, and their disruption leads to significant downstream effects, including impaired cell growth and reproduction, and eventually cell death .
Pharmacokinetics
Its systemic nature suggests that it is likely distributed throughout the plant tissue, providing protection against fungal pathogens .
Result of Action
The primary result of Aldimorph’s action is the death of the fungal cells . By inhibiting the sterol biosynthesis pathway, Aldimorph disrupts the structure and function of the fungal cell membrane. This leads to impaired cell growth and reproduction, and eventually, cell death .
properties
IUPAC Name |
4-dodecyl-2,6-dimethylmorpholine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H37NO/c1-4-5-6-7-8-9-10-11-12-13-14-19-15-17(2)20-18(3)16-19/h17-18H,4-16H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SBUKOHLFHYSZNG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCN1CC(OC(C1)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H37NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60892322 |
Source
|
| Record name | 4-Dodecyl-2,6-dimethylmorpholine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60892322 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Dodecyl-2,6-dimethylmorpholine | |
CAS RN |
1704-28-5, 91315-15-0 |
Source
|
| Record name | N-Dodecyl-2,6-dimethylmorpholine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1704-28-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,6-Dimethyl-4-dodecylmorpholine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001704285 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Aldimorph [ISO] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0091315150 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Dodecyl-2,6-dimethylmorpholine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60892322 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 91315-15-0 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(3S)-3-Amino-4-[(3-hexylphenyl)amino]-4-oxobutyl]phosphonic acid](/img/structure/B3431540.png)
![[4-(Propylthio)phenyl]amine hydrochloride](/img/structure/B3431571.png)
![(2E)-4-[methyl(phenyl)amino]-4-oxobut-2-enoic acid](/img/structure/B3431573.png)
